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Compound of Interest

Compound Name: KL-11743

Cat. No.: B12431999

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of novel compounds is paramount. This document provides essential, immediate
safety and logistical information for the operational use and disposal of KL-11743, a potent,
orally active inhibitor of class | glucose transporters (GLUT1, GLUT2, GLUT3, and GLUT4).[1]
[2] Adherence to these procedural guidelines is critical for maintaining a safe laboratory
environment and ensuring the integrity of experimental outcomes.

Physical and Chemical Properties

A summary of the known physical and chemical properties of KL-11743 is presented below.
This information is crucial for proper handling, storage, and preparation of the compound for

experimental use.
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Property Value Source
CAS Number 1369452-53-8

Molecular Formula C30H30N6O3 [3]
Molecular Weight 522.60 g/mol [3]
Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL)

Storage Temperature

2-8°C

Storage Class

Combustible Solids

Personal Protective Equipment (PPE)

Arisk assessment should be conducted for all procedures involving KL-11743 to determine the
appropriate level of personal protective equipment required.[4] The following table outlines the

recommended PPE for handling KL-11743 in a laboratory setting.[5][6]

PPE Category

Minimum Requirement

Recommended for High-
Risk Operations

Body Protection

Laboratory coat

Flame-resistant lab coat

Eye and Face Protection

Safety glasses with side

shields

Splash goggles and a face
shield

Hand Protection

Disposable nitrile gloves

Double-gloving or Silver Shield
gloves under disposable nitrile

gloves

Respiratory Protection

Not generally required for
small quantities handled in a

well-ventilated area

Respirator (e.g., N95, half-
mask, or full-face) if working
with large quantities or in a

poorly ventilated area

Foot Protection

Closed-toe shoes

N/A
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Operational Plan: Handling and Experimental
Workflow

Proper handling procedures are essential to prevent contamination and ensure the safety of
laboratory personnel.[7] The following workflow outlines the key steps for handling KL-11743
from receipt to experimental use.
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Caption: Experimental workflow for KL-11743 from receipt to analysis.

Experimental Protocols
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KL-11743 has been shown to inhibit glucose consumption and lactate secretion in
fibrosarcoma cells with I1Cso values of 228 nM and 234 nM, respectively.[1] A typical in vitro
experiment to assess the activity of KL-11743 would involve the following steps:

o Cell Seeding: Plate cells at a desired density in a multi-well plate and allow them to adhere
overnight.

o Compound Preparation: Prepare a stock solution of KL-11743 in DMSO. Further dilute the
stock solution in cell culture media to achieve the desired final concentrations.

o Cell Treatment: Remove the existing media from the cells and replace it with media
containing the various concentrations of KL-11743. Include a vehicle control (DMSO) and a
positive control if available.

 Incubation: Incubate the cells for the desired time period (e.qg., 24, 48, or 72 hours).[1]

o Endpoint Analysis: Perform the desired assay to measure the effect of KL-11743. This could
include assays for cell viability, glucose uptake, lactate production, or protein
phosphorylation.[1]

Disposal Plan

All waste materials contaminated with KL-11743 must be treated as hazardous waste and
disposed of according to institutional and local regulations.[8][9] The following workflow outlines
the proper disposal procedures.
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Caption: Disposal workflow for KL-11743 contaminated waste.

Disposal Procedures

¢ |dentification and Classification: All waste contaminated with KL-11743 is to be classified as
chemical hazardous waste.[10]

o Segregation: Keep KL-11743 waste separate from other waste streams to avoid
incompatible mixtures.[8]

o Containment: Use appropriate, leak-proof containers for both solid and liquid waste. Ensure
containers are kept closed except when adding waste.[8]
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o Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name "KL-11743".[9] Include the date of accumulation and any other information required by
your institution.[9]

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic.[10]

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's environmental health and safety office or a licensed waste disposal service.[10]

Signaling Pathway

KL-11743 is an inhibitor of class | glucose transporters (GLUTS), which are crucial for glucose
uptake into cells.[1] By blocking these transporters, KL-11743 inhibits glycolysis and can
induce cell death, particularly in cancer cells that are highly dependent on glucose metabolism.
[1][2] Furthermore, inhibition of glucose uptake by KL-11743 may synergize with therapies that
induce oxidative stress.

Extracellular Intracellular

Cell Membrane Inhibition leads to___y,| Cell Death

| Seee 0 masss

\ GLUT1/2/3/4 » Glucose P Glycolysis

Glucose

ATP Production

Click to download full resolution via product page

Caption: Mechanism of action of KL-11743 as a GLUT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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